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Compound of Interest

Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461

This technical guide provides an in-depth overview of 2,2-dichloroacetophenone, including its
nomenclature, physicochemical properties, and a detailed experimental protocol for its
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and organic chemistry.

IUPAC Name and Synonyms

The compound with the common name 2,2-dichloroacetophenone is systematically named
under IUPAC nomenclature as 2,2-dichloro-1-phenylethanone[1]. It is also known by a variety
of synonyms, which are listed below for comprehensive reference.

Table 1: Synonyms for 2,2-Dichloro-1-phenylethanone
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Synonym Source
2,2-Dichloroacetophenone [1112]
Acetophenone, 2,2-dichloro- [1112][3]
alpha,alpha-Dichloroacetophenone [1112][3]
w,w-Dichloroacetophenone [2]
Phenacylidene chloride [1][2][3]
1,1-Dichloroacetophenone [11[3]
Dichloromethyl phenyl ketone [3114]
Ethanone, 2,2-dichloro-1-phenyl- [1][2]

Physicochemical Properties

2,2-Dichloroacetophenone is an organic compound that is typically a colorless to pale yellow
liquid or a low-melting solid with a distinct odor[2][3]. It is moderately soluble in organic solvents
and has limited solubility in water[2]. The key physicochemical properties are summarized in
the table below.

Table 2: Physicochemical Data for 2,2-Dichloroacetophenone

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3261307.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://cymitquimica.com/cas/2648-61-5/
https://www.chembk.com/en/chem/2,2-Dichloroacetophenone
https://cymitquimica.com/cas/2648-61-5/
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsHeCI20 [1][5]
Molecular Weight 189.04 g/mol [1][5]
CAS Number 2648-61-5 [11[3]
Appearance Colorl'ess to pale yellow liquid Be
or solid

Melting Point 20-21.5°C [3][6]
Boiling Point 132-134 °C at 13 mmHg [31[6]
Density 1.34 g/mL at 25 °C [3]1[6]
Refractive Index (n20/D) 1.5686 [3][6]
Flash Point >230 °F (>113 °C) - closed cup  [4]

Experimental Protocols

The following section details a common laboratory-scale synthesis of 2,2-
dichloroacetophenone.

3.1. Synthesis of 2,2-Dichloroacetophenone via Chlorination of Acetophenone

A prevalent method for the synthesis of 2,2-dichloroacetophenone involves the direct
chlorination of acetophenone.

Principle: This synthesis is based on the alpha-halogenation of a ketone. Acetophenone is
reacted with chlorine gas in a suitable solvent, typically glacial acetic acid. The reaction
proceeds until two chlorine atoms have substituted the two alpha-hydrogens of the
acetophenone.

Materials and Reagents:
e Acetophenone

e Glacial Acetic Acid
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e Dry Chlorine Gas
e |ce water
Procedure:

» Dissolve acetophenone in glacial acetic acid in a reaction vessel equipped with a gas inlet
tube, a stirrer, and a thermometer.

e Begin bubbling dry chlorine gas through the solution while maintaining vigorous stirring.

» Control the reaction temperature, ensuring it does not exceed 60 °C. The chlorination
process typically takes about 4-5 hours.

» Monitor the reaction until the solution turns yellow, indicating the progress of the chlorination.
» After the reaction is complete, pour the reaction mixture into ice water.
e An oily layer of 2,2-dichloroacetophenone will separate from the aqueous layer.

o Separate the oily product from the water layer. Further purification can be achieved through
distillation under reduced pressure.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood as it
involves chlorine gas, which is toxic and corrosive. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn.

Visualizations

4.1. Synthesis Workflow of 2,2-Dichloroacetophenone

The following diagram illustrates the workflow for the synthesis of 2,2-dichloroacetophenone
from acetophenone.
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Reaction Conditions:
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- 4-5 hours
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Synthesis of 2,2-dichloroacetophenone.

4.2. Logical Relationship of Nomenclature

The diagram below shows the relationship between the common name, IUPAC name, and
other synonyms for the target compound.

CsHeCIl20
(CAS: 2648-61-5)

IUPAC Name: Common Name:
2,2-dichloro-1-phenylethanone 2,2- dlchloroacetophenone
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Nomenclature relationships for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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